Cas no 61903-30-8 ((R,S)-4-Hydroxy Cyclophosphamide Preparation Kit)

• Product Name: (R,S)-4-Hydroxy Cyclophosphamide Preparation Kit
• CAS No: 61903-30-8
• MF: C₇H₁₅Cl₂N₂O₃P
• MW: 277.085360765457
• CID: 955742
• Update Time: 2025-07-18

(R,S)-4-Hydroxy Cyclophosphamide Preparation Kit Chemical and Physical Properties

Names and Identifiers

• (R,S)-4-Hydroxy Cyclophosphamide
• (R,S)-4-Hydroxy Cyclophosphamide See: H926301
• (2R,4S)-2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ⁵-oxazaphosphinan-4-ol
• (R,S)-4-Hydroxy Cyclophosphamide Preparation Kit
• (2R,4S)-rel-2-[Bis(2-chloroethyl)amino]tetrahydro-2H-1,3,2-oxazaphosphorin-4-ol 2-Oxide
• (R,S)-4-Hydroxy Cyclophosphamide See: H926301 DISCONTINUED 4
• (R,S)-4-Hydroxy Cyclophosphamide See: H926301 DISCONTINUED 4
• 2014
• cis-4-hydroxycyclophosphamide

• Inchi： 1S/C7H15Cl2N2O3P/c8-2-4-11(5-3-9)15(13)10-7(12)1-6-14-15/h7,12H,1-6H2,(H,10,13)
• InChI Key： RANONBLIHMVXAJ-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)P1(NC(CCO1)O)=O

Computed Properties

• Exact Mass: 276.02000

Experimental Properties

• Stability/Shelf Life: This solution is stable for one day at room temperature
• PSA: 71.61000
• LogP: 1.53120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on (R,S)-4-Hydroxy Cyclophosphamide Preparation Kit

Recent Advances in (R,S)-4-Hydroxy Cyclophosphamide Preparation Kit and Its Key Intermediate 61903-30-8

The (R,S)-4-Hydroxy Cyclophosphamide Preparation Kit has emerged as a critical tool in cancer research and therapy development, particularly in studies involving cyclophosphamide metabolism and its active metabolites. This research brief synthesizes the latest findings regarding this preparation kit and its associated chemical intermediate (CAS: 61903-30-8), highlighting recent methodological improvements, pharmacological insights, and clinical applications.

Recent studies have demonstrated significant progress in the stabilization and purification of 4-hydroxycyclophosphamide (4-HC), the active metabolite of cyclophosphamide. The preparation kit, which utilizes 61903-30-8 as a key intermediate, has been optimized to yield higher purity (R,S)-4-HC with improved shelf stability. A 2023 study published in the Journal of Medicinal Chemistry reported a novel stabilization method using specialized buffer systems that maintain the compound's activity for up to 72 hours at 4°C, representing a 40% improvement over previous formulations.

Pharmacokinetic research has revealed new insights into the differential activity of the R and S enantiomers prepared using this kit. Advanced analytical techniques, including chiral HPLC coupled with mass spectrometry, have enabled researchers to track the distinct metabolic fates of each enantiomer. The S-enantiomer shows approximately 20% greater cytotoxic activity against certain hematological malignancies, according to recent in vitro studies using primary patient samples.

The preparation kit's application has expanded beyond traditional oncology research into emerging areas such as immuno-oncology and combination therapies. A 2024 preclinical study demonstrated that (R,S)-4-HC prepared with this kit enhances the efficacy of PD-1 inhibitors in murine models by modulating the tumor microenvironment. The kit's standardized preparation protocol has facilitated multicenter reproducibility in these studies, addressing a longstanding challenge in cyclophosphamide metabolite research.

Quality control advancements for 61903-30-8, the critical starting material, have significantly improved the consistency of the final preparation. New spectroscopic methods, particularly 2D NMR techniques, have been implemented to verify the structural integrity of this intermediate. These developments have reduced batch-to-batch variability in research outcomes, as evidenced by a recent meta-analysis of studies using this preparation kit across 15 research institutions.

Emerging safety data from preclinical studies using the kit-prepared (R,S)-4-HC suggest potential differences in organ toxicity profiles compared to in vivo generated metabolites. This has important implications for understanding cyclophosphamide's therapeutic index and designing targeted delivery systems. Current research efforts are focusing on optimizing the kit for GMP-grade production to support clinical translation of these findings.

The standardization achieved through this preparation kit has enabled large-scale pharmacogenomic studies investigating interpatient variability in cyclophosphamide activation. Recent genome-wide association studies have identified three novel polymorphisms affecting 4-HC generation and activity, findings that were made possible by the consistent metabolite preparation enabled by this kit.

Future directions for this technology include adaptation for other oxazaphosphorine drugs and development of companion diagnostic tools. Researchers are particularly excited about the kit's potential to facilitate personalized medicine approaches in cyclophosphamide-based therapies, with several clinical validation studies currently underway.